![molecular formula C22H16FN3O2S B2889668 4-acetyl-N-(4-fluorobenzo[d]thiazol-2-yl)-N-(pyridin-2-ylmethyl)benzamide CAS No. 942002-87-1](/img/structure/B2889668.png)
4-acetyl-N-(4-fluorobenzo[d]thiazol-2-yl)-N-(pyridin-2-ylmethyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-acetyl-N-(4-fluorobenzo[d]thiazol-2-yl)-N-(pyridin-2-ylmethyl)benzamide is a useful research compound. Its molecular formula is C22H16FN3O2S and its molecular weight is 405.45. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Anti-Cancer Activity : A study by Hammam et al. (2005) focused on the synthesis of fluoro-substituted benzo[b]pyran compounds, which showed significant anticancer activity against lung, breast, and CNS cancer cell lines at low concentrations. This suggests potential applications of related compounds in cancer treatment (Hammam et al., 2005).
Mycobacterium Tuberculosis Inhibition : Jeankumar et al. (2013) reported that thiazole-aminopiperidine hybrid analogues, including compounds related to 4-acetyl-N-(4-fluorobenzo[d]thiazol-2-yl)-N-(pyridin-2-ylmethyl)benzamide, were effective inhibitors of Mycobacterium tuberculosis. This highlights their potential as antimicrobial agents (Jeankumar et al., 2013).
Antimicrobial Activity : Research by Anuse et al. (2019) on substituted 2-aminobenzothiazoles derivatives, which are structurally similar to the compound , showed good activity against Methicillin-resistant Staphylococcus aureus (MRSA) and other microbial strains. This suggests potential antimicrobial applications (Anuse et al., 2019).
Fluorescence Properties and Anticancer Activity : Vellaiswamy and Ramaswamy (2017) synthesized Co(II) complexes of compounds structurally related to this compound. These complexes displayed significant fluorescence properties and showed in vitro cytotoxicity against human breast cancer cell lines (Vellaiswamy & Ramaswamy, 2017).
Structure-Activity Relationships : Stec et al. (2011) studied the structure-activity relationships of phosphoinositide 3-kinase (PI3K)/mammalian target of rapamycin (mTOR) dual inhibitors, including benzothiazole derivatives. These studies are essential for understanding the therapeutic potential of these compounds (Stec et al., 2011).
Src Kinase Inhibitory and Anticancer Activities : Research on thiazolyl N-benzyl-substituted acetamide derivatives, including compounds similar to the one , demonstrated significant Src kinase inhibitory activities and potential as anticancer agents (Fallah-Tafti et al., 2011).
Inhibitor of Vascular Endothelial Growth Factor Receptor-2 : Borzilleri et al. (2006) identified benzamide derivatives as potent inhibitors of VEGFR-2 kinase, highlighting their potential in cancer therapy (Borzilleri et al., 2006).
Potential Anticancer Agents : Ivasechko et al. (2022) synthesized novel pyridine-thiazole hybrid molecules with high antiproliferative activity against various cancer cell lines. This research underscores the therapeutic potential of such compounds in cancer treatment (Ivasechko et al., 2022).
Properties
IUPAC Name |
4-acetyl-N-(4-fluoro-1,3-benzothiazol-2-yl)-N-(pyridin-2-ylmethyl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H16FN3O2S/c1-14(27)15-8-10-16(11-9-15)21(28)26(13-17-5-2-3-12-24-17)22-25-20-18(23)6-4-7-19(20)29-22/h2-12H,13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MWADNTIVMNPOLX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC=C(C=C1)C(=O)N(CC2=CC=CC=N2)C3=NC4=C(C=CC=C4S3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H16FN3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
405.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.